Cas no 2760889-66-3 (5-Trifluoromethyl-thiophen-3-ylamine hydrochloride)

• Product Name: 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride
• CAS No: 2760889-66-3
• MF: C₅H₅ClF₃NS
• MW: 203.61
• MDL: MFCD34603273
• CID: 5088697
• Update Time: 2025-05-20

5-Trifluoromethyl-thiophen-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride

• MDL： MFCD34603273
• Inchi： 1S/C5H4F3NS.ClH/c6-5(7,8)4-1-3(9)2-10-4;/h1-2H,9H2;1H
• InChI Key： UUKRCTJVXGTLDQ-UHFFFAOYSA-N
• SMILES： S1C=C(N)C=C1C(F)(F)F.Cl

Additional information on 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride

Comprehensive Overview of 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride (CAS No. 2760889-66-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride (CAS No. 2760889-66-3) has emerged as a compound of significant interest. This thiophene derivative, characterized by its trifluoromethyl group and amine hydrochloride functionality, plays a pivotal role in the synthesis of advanced intermediates. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of small molecule inhibitors and bioactive compounds targeting metabolic pathways.

The growing demand for fluorinated compounds in medicinal chemistry has propelled research into 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride. Fluorination, especially with CF3 groups, enhances molecular stability, lipophilicity, and bioavailability—key factors driving its adoption in API synthesis. Recent studies highlight its utility in kinase inhibitor design, where the thiophene scaffold contributes to selective binding interactions. This aligns with the industry's focus on precision medicine and targeted therapies, addressing frequent search queries like "role of trifluoromethyl in drug design" and "thiophene-based pharmaceuticals."

From a synthetic chemistry perspective, CAS No. 2760889-66-3 demonstrates remarkable versatility. Its amine hydrochloride form ensures improved solubility for cross-coupling reactions, a topic trending in organofluorine chemistry forums. Researchers frequently investigate its behavior in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings—techniques dominating recent publications. The compound's electron-withdrawing trifluoromethyl group also makes it relevant for material science applications, particularly in designing organic semiconductors for flexible electronics, a sector experiencing exponential growth.

Quality control protocols for 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride emphasize HPLC purity (>98%) and strict residual solvent monitoring, reflecting industry standards for GMP intermediates. Analytical data typically includes 1H/13C NMR and LC-MS characterization, with the hydrochloride salt form providing enhanced crystallinity for X-ray studies—a detail often queried by crystallographers. Stability studies under various pH conditions confirm its suitability for prodrug development, another hot topic in pharmaceutical formulation circles.

Environmental and regulatory aspects of fluorinated building blocks like CAS No. 2760889-66-3 have gained attention due to increasing scrutiny of PFAS alternatives. The compound's biodegradation profile and green chemistry synthesis routes are actively researched, responding to search trends around "sustainable fluorochemicals." Its classification as a non-persistent fluorophore makes it preferable for applications requiring reduced environmental impact, aligning with the EU Chemical Strategy for Sustainability objectives.

Market intelligence indicates rising procurement of 5-Trifluoromethyl-thiophen-3-ylamine hydrochloride by CDMOs specializing in fluorine chemistry. Patent landscapes reveal its incorporation in antiviral compounds and cancer therapeutics, particularly those addressing tyrosine kinase targets. This correlates with search engine data showing spikes in queries like "fluorinated thiophene drugs in clinical trials." The compound's cost-effectiveness compared to analogous pyridine derivatives further enhances its commercial viability.

Future research directions for CAS No. 2760889-66-3 include exploration in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two of the most searched modalities in current drug development. Its potential in covalent inhibitor design through selective amine group modifications is another active investigation area, frequently discussed in recent ACS symposiums on medicinal chemistry innovations.